Cas no 56392-87-1 (2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol)

• Product Name: 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol
• CAS No: 56392-87-1
• MF: C₁₀H₁₅ClN₄O
• MW: 242.705300569534
• MDL: MFCD12179171
• CID: 4655152
• Update Time: 2025-07-21

2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-(6-chloropyridazin-3-yl)piperazin-1-yl)ethanol
• 2-[4-(6-Chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol
• 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethanol
• 2-(4-(6-chloropyridazin-3-yl)piperazin-1-yl)ethan-1-ol
• BBL032169
• STL146701
• 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol

• MDL： MFCD12179171
• Inchi： 1S/C10H15ClN4O/c11-9-1-2-10(13-12-9)15-5-3-14(4-6-15)7-8-16/h1-2,16H,3-8H2
• InChI Key： BPQVANJSGMVPGA-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1CCN(CCO)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• XLogP3: 0.4
• Topological Polar Surface Area: 52.5

Additional information on 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol

Professional Introduction to Compound with CAS No. 56392-87-1 and Product Name: 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol

Compound with the CAS number 56392-87-1 and the product name 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to neurological and cardiovascular disorders. The structural framework of this compound, featuring a piperazine moiety linked to a chloropyridazine ring, underscores its versatility as a pharmacophore in drug discovery.

The piperazine moiety is a well-documented pharmacological scaffold, widely recognized for its ability to interact with various neurotransmitter receptors and ion channels. Its presence in this compound not only enhances binding affinity but also contributes to its solubility and metabolic stability, making it an attractive candidate for further development. The chloropyridazine component, on the other hand, introduces additional electronic and steric properties that can fine-tune the compound's interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that combine multiple pharmacophoric elements to achieve synergistic effects. The compound in question exemplifies this approach by integrating both piperazine and chloropyridazine functionalities into a single molecular entity. This design strategy has been successfully employed in the development of drugs targeting complex diseases, where multiple targets often need to be modulated simultaneously.

In the realm of neurological research, compounds with piperazine derivatives have shown promise in treating conditions such as depression, anxiety, and cognitive disorders. The 6-chloropyridazine substituent in this molecule is particularly noteworthy, as it has been shown to enhance the compound's binding affinity for certain serotonin receptors, which are critical for mood regulation. This makes the compound a potential candidate for therapeutic applications in mental health.

The ethan-1-ol side chain at the terminal position of the molecule introduces a hydroxyl group that can participate in hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within active sites, such as enzyme or receptor binding pockets. The hydroxyl group also contributes to the compound's solubility, which is an essential factor for oral bioavailability and systemic distribution.

Current research in pharmaceutical chemistry emphasizes the development of small-molecule inhibitors that can modulate enzyme activity with high selectivity and potency. The compound described here aligns with these goals by combining structural features known to enhance target interaction. For instance, studies have demonstrated that chloropyridazine derivatives can act as potent inhibitors of certain kinases and phosphodiesterases, which are implicated in various pathological processes.

The synthesis of 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the piperazine moiety followed by functional group transformations to achieve the final structure. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one on a scalable basis.

Evaluation of the compound's pharmacological properties has revealed intriguing insights into its mechanism of action. In vitro studies have shown that it interacts with several targets relevant to cardiovascular health, including adrenergic receptors and endothelial receptors. These interactions suggest potential therapeutic applications in managing conditions such as hypertension and atherosclerosis.

The compound's chemical stability under various conditions has also been thoroughly investigated. Stability studies indicate that it maintains its integrity under physiological pH ranges and temperature conditions, which is crucial for its formulation as an oral or injectable drug. Additionally, preliminary toxicity assessments have shown low acute toxicity profiles, suggesting a favorable safety profile for further clinical development.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The 2-[4-(6-chloropyridazin-3-yl)piperazin-1-yl]ethan-1-ol molecule stands as a testament to the power of rational drug design in addressing complex diseases. By leveraging structural motifs known to interact with specific biological targets, researchers can develop compounds with tailored pharmacological properties.

Future directions for research on this compound include exploring its potential in combination therapies and investigating its long-term effects in preclinical models. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits for patients worldwide.